Cas no 71597-87-0 (Butanoicacid, 2-hydroxy-4-(methylthio)-, calcium salt (2:1), (2S)- (9CI))

Butanoicacid, 2-hydroxy-4-(methylthio)-, calcium salt (2:1), (2S)- (9CI) structure
71597-87-0 structure
Product Name:Butanoicacid, 2-hydroxy-4-(methylthio)-, calcium salt (2:1), (2S)- (9CI)
CAS No:71597-87-0
MF:C10H18CaO6S2
MW:338.454320430756
CID:580807
PubChem ID:44151621
Update Time:2025-04-19

Butanoicacid, 2-hydroxy-4-(methylthio)-, calcium salt (2:1), (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoicacid, 2-hydroxy-4-(methylthio)-, calcium salt (2:1), (2S)- (9CI)
    • calcium bis[(S)-2-hydroxy-4-(methylthio)butyrate]
    • calcium,(2S)-2-hydroxy-4-methylsulfanylbutanoate
    • calcium (2S)-2-hydroxy-4-methylsulfanyl-butanoate
    • Calcium bis((S)-2-hydroxy-4-(methylthio)butyrate)
    • DTXSID90221828
    • EINECS 275-652-4
    • BUTANOIC ACID, 2-HYDROXY-4-(METHYLTHIO)-, CALCIUM SALT (2:1), (S)-
    • 71597-87-0
    • Desmeninol calcium, (S)-
    • NS00091326
    • BUTANOIC ACID, 2-HYDROXY-4-(METHYLTHIO)-, CALCIUM SALT, (S)-
    • 3UX12S9277
    • UNII-3UX12S9277
    • Inchi: 1S/2C5H10O3S.Ca/c2*1-9-3-2-4(6)5(7)8;/h2*4,6H,2-3H2,1H3,(H,7,8);/q;;+2/p-2/t2*4-;/m00./s1
    • InChI Key: ABRVDWASZFDIEH-SCGRZTRASA-L
    • SMILES: [Ca+2].S(C)CC[C@@H](C(=O)[O-])O.S(C)CC[C@@H](C(=O)[O-])O

Computed Properties

  • Exact Mass: 338.01714
  • Monoisotopic Mass: 338.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 171A^2

Experimental Properties

  • PSA: 120.72

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